Cas no 2418663-29-1 (3-Amino-2-methyl-5-sulfanylbenzoic acid)

• Product Name: 3-Amino-2-methyl-5-sulfanylbenzoic acid
• CAS No: 2418663-29-1
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 5679202
• PubChem ID: 165846306
• Update Time: 2025-05-19

3-Amino-2-methyl-5-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418663-29-1
• EN300-26626512
• 3-amino-2-methyl-5-sulfanylbenzoic acid
• 3-Amino-2-methyl-5-sulfanylbenzoic acid

• Inchi： 1S/C8H9NO2S/c1-4-6(8(10)11)2-5(12)3-7(4)9/h2-3,12H,9H2,1H3,(H,10,11)
• InChI Key： CPOWWEKYBZNFAS-UHFFFAOYSA-N
• SMILES： SC1C=C(C(C)=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.3Ų

Additional information on 3-Amino-2-methyl-5-sulfanylbenzoic acid

Introduction to 3-Amino-2-methyl-5-sulfanylbenzoic acid (CAS No: 2418663-29-1)

3-Amino-2-methyl-5-sulfanylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2418663-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This benzoic acid derivative features a unique structural motif combining an amino group, a methyl substituent, and a sulfanyl group, which collectively contribute to its distinct chemical properties and potential biological activities. The compound's molecular structure not only makes it a valuable intermediate in synthetic chemistry but also positions it as a candidate for further exploration in drug discovery and material science applications.

The synthesis of 3-Amino-2-methyl-5-sulfanylbenzoic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The presence of the amino group (–NH₂) and the sulfanyl group (–SH) introduces reactive sites that can participate in various chemical reactions, such as condensation, coupling, and oxidation processes. These functional groups are particularly relevant in medicinal chemistry, where they can be leveraged to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The methyl substituent at the 2-position further influences the electronic distribution of the aromatic ring, potentially affecting its reactivity and interaction with biological targets.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that modifications at specific positions on the benzoic acid scaffold can lead to compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives with amino and sulfanyl groups have shown promise in inhibiting certain enzymes and receptors involved in pathological processes. The compound 3-Amino-2-methyl-5-sulfanylbenzoic acid (CAS No: 2418663-29-1) is no exception, and its structural features suggest potential applications in these areas.

One of the most compelling aspects of 3-Amino-2-methyl-5-sulfanylbenzoic acid is its role as a building block in the synthesis of more complex molecules. In pharmaceutical research, such intermediates are often used to construct lead compounds that undergo further optimization to enhance their therapeutic efficacy. The ability to functionalize this compound at multiple sites allows chemists to explore a wide range of structural variations, enabling the development of novel drugs with tailored properties. This flexibility makes it an indispensable tool for medicinal chemists working on next-generation therapeutics.

From a biochemical perspective, the amino group (–NH₂) in 3-Amino-2-methyl-5-sulfanylbenzoic acid can engage in hydrogen bonding interactions with biological targets, which is crucial for drug-receptor binding affinity. Similarly, the sulfanyl group (–SH) can participate in redox reactions or form disulfide bonds, which are important for protein stabilization and signaling pathways. These interactions are often exploited in drug design to improve target specificity and reduce off-target effects. The methyl substituent at the 2-position may also influence solubility and metabolic stability, factors that are critical for drug development.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 3-Amino-2-methyl-5-sulfanylbenzoic acid (CAS No: 2418663-29-1). Molecular modeling techniques allow researchers to predict how this compound might interact with various biological targets with high precision. These predictions can guide experimental efforts by identifying promising candidates for further validation. Additionally, virtual screening methods enable the rapid assessment of large libraries of compounds, including derivatives of benzoic acid, thereby accelerating the drug discovery process.

The pharmaceutical industry has long recognized the importance of structurally diverse compounds in developing new treatments. 3-Amino-2-methyl-5-sulfanylbenzoic acid exemplifies this principle by offering a versatile platform for chemical innovation. Its unique combination of functional groups makes it suitable for a broad spectrum of applications, from synthesizing new drug candidates to developing advanced materials with specialized properties. As research continues to uncover new biological pathways and therapeutic targets, compounds like this one will remain at the forefront of scientific exploration.

In conclusion,3-Amino-2-methyl-5-sulfanylbenzoic acid (CAS No: 2418663-29-1) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its structural complexity and functional diversity make it a valuable asset for scientists working on innovative therapeutics. By leveraging its unique properties, researchers can develop novel drugs with improved efficacy and safety profiles. As our understanding of biological systems grows, so too will the applications of this remarkable compound.